Cas no 1486905-58-1 (2-(isoquinolin-5-yl)-3-methylbutanoic acid)

• Product Name: 2-(isoquinolin-5-yl)-3-methylbutanoic acid
• CAS No: 1486905-58-1
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6160541
• PubChem ID: 62812993
• Update Time: 2025-11-01

2-(isoquinolin-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(isoquinolin-5-yl)-3-methylbutanoic acid
• 1486905-58-1
• AKOS012108272
• CS-0273489
• EN300-1843682

• Inchi： 1S/C14H15NO2/c1-9(2)13(14(16)17)12-5-3-4-10-8-15-7-6-11(10)12/h3-9,13H,1-2H3,(H,16,17)
• InChI Key： QZXZTABRQLTNRP-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=CC2C=NC=CC1=2)C(C)C)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 2-(isoquinolin-5-yl)-3-methylbutanoic acid

Recent Advances in the Study of 2-(isoquinolin-5-yl)-3-methylbutanoic acid (CAS: 1486905-58-1)

2-(isoquinolin-5-yl)-3-methylbutanoic acid (CAS: 1486905-58-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and neurodegenerative diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 2-(isoquinolin-5-yl)-3-methylbutanoic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the stereoselectivity of the synthesis, which is critical for its biological activity. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

Pharmacological investigations have revealed that 2-(isoquinolin-5-yl)-3-methylbutanoic acid exhibits potent anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB and MAPK pathways. In vitro and in vivo studies have demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting potential applications in treating conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate neuroprotective effects, possibly through the inhibition of oxidative stress and apoptosis in neuronal cells.

Recent preclinical trials have further explored the compound's pharmacokinetics and safety profile. A 2024 study in the European Journal of Pharmacology reported favorable bioavailability and minimal toxicity in animal models, supporting its advancement to clinical trials. However, challenges remain, including the need for more extensive toxicity studies and the development of suitable formulations for human administration.

In conclusion, 2-(isoquinolin-5-yl)-3-methylbutanoic acid represents a promising therapeutic agent with diverse potential applications. Ongoing research is expected to elucidate its full mechanistic profile and optimize its clinical utility. Future studies should focus on translational research to bridge the gap between preclinical findings and human trials, ensuring its safe and effective use in medicine.